Cas no 904816-50-8 (1-(2-Benzo1,3dioxol-5-yl-imidazo1,2-apyrimidin-3-ylmethyl)-piperidine-3-carboxylic acid)

• Product Name: 1-(2-Benzo1,3dioxol-5-yl-imidazo1,2-apyrimidin-3-ylmethyl)-piperidine-3-carboxylic acid
• CAS No: 904816-50-8
• MF: C₂₀H₂₀N₄O₄
• MW: 380.397204399109
• MDL: MFCD07021275
• CID: 994867
• Update Time: 2025-10-31

1-(2-Benzo1,3dioxol-5-yl-imidazo1,2-apyrimidin-3-ylmethyl)-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-BENZO[1,3]DIOXOL-5-YL-IMIDAZO[1,2-A]PYRIMIDIN-3-YLMETHYL)-PIPERIDINE-3-CARBOXYLIC ACID
• 1-[[2-(1,3-benzodioxol-5-yl)imidazo[1,2-a]pyrimidin-3-yl]methyl]piperidine-3-carboxylic acid
• GL-0528
• 1-(2-Benzo1,3dioxol-5-yl-imidazo1,2-apyrimidin-3-ylmethyl)-piperidine-3-carboxylic acid

• MDL： MFCD07021275
• Inchi： 1S/C20H20N4O4/c25-19(26)14-3-1-7-23(10-14)11-15-18(22-20-21-6-2-8-24(15)20)13-4-5-16-17(9-13)28-12-27-16/h2,4-6,8-9,14H,1,3,7,10-12H2,(H,25,26)
• InChI Key： LOIBWHFIFZCKDA-UHFFFAOYSA-N
• SMILES： OC(C1CCCN(CC2=C(C3=CC=C4C(=C3)OCO4)N=C3N=CC=CN23)C1)=O

Computed Properties

• Exact Mass: 380.14800

Experimental Properties

• Density: 1.51
• Refractive Index: 1.735
• PSA: 89.19000
• LogP: 2.35950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(2-Benzo1,3dioxol-5-yl-imidazo1,2-apyrimidin-3-ylmethyl)-piperidine-3-carboxylic acid

Comprehensive Overview of 1-(2-Benzo[1,3]dioxol-5-yl-imidazo[1,2-a]pyrimidin-3-ylmethyl)-piperidine-3-carboxylic acid (CAS No. 904816-50-8)

The compound 1-(2-Benzo[1,3]dioxol-5-yl-imidazo[1,2-a]pyrimidin-3-ylmethyl)-piperidine-3-carboxylic acid (CAS No. 904816-50-8) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique imidazo[1,2-a]pyrimidine core, coupled with a benzo[1,3]dioxole moiety and a piperidine-3-carboxylic acid side chain, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic activity and receptor interactions, which aligns with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for small-molecule inhibitors and allosteric modulators has surged, driven by advancements in cancer immunotherapy and neurodegenerative disease research. The structural features of 1-(2-Benzo[1,3]dioxol-5-yl-imidazo[1,2-a]pyrimidin-3-ylmethyl)-piperidine-3-carboxylic acid suggest its potential applicability in these areas. For instance, the imidazo[1,2-a]pyrimidine scaffold is known to exhibit affinity for kinase targets, which are critical in signal transduction pathways. This has led to increased searches for "kinase inhibitors with benzo[1,3]dioxole groups" and "imidazo[1,2-a]pyrimidine derivatives in drug discovery."

Another area of interest is the compound's piperidine-3-carboxylic acid moiety, which is often associated with blood-brain barrier (BBB) permeability. This property is highly sought after in the development of central nervous system (CNS) therapeutics, especially for conditions like Alzheimer's disease and Parkinson's disease. Online queries such as "CNS-active compounds with piperidine cores" and "BBB-penetrating small molecules" reflect the growing curiosity about such molecules. The presence of a carboxylic acid group further enhances its potential for salt formation and improved solubility, addressing common challenges in formulation science.

From a synthetic chemistry perspective, the preparation of 1-(2-Benzo[1,3]dioxol-5-yl-imidazo[1,2-a]pyrimidin-3-ylmethyl)-piperidine-3-carboxylic acid involves multi-step reactions, often leveraging Pd-catalyzed cross-coupling and reductive amination techniques. These methods are frequently discussed in forums and publications focusing on heterocyclic chemistry and medicinal chemistry optimization. The compound's CAS No. 904816-50-8 serves as a critical identifier for researchers sourcing high-purity samples for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

Environmental and green chemistry considerations are also relevant, as the pharmaceutical industry shifts toward sustainable synthesis. The benzo[1,3]dioxole group, for example, is a bioinspired motif that may reduce metabolic toxicity, a topic frequently searched as "eco-friendly heterocyclic scaffolds." Additionally, the compound's logP and polar surface area (PSA) values are of interest to computational chemists optimizing drug-likeness parameters.

In summary, 1-(2-Benzo[1,3]dioxol-5-yl-imidazo[1,2-a]pyrimidin-3-ylmethyl)-piperidine-3-carboxylic acid represents a multifaceted molecule with broad potential in drug development and chemical biology. Its structural complexity and relevance to contemporary research themes—such as kinase inhibition, CNS drug design, and sustainable chemistry—make it a compelling subject for further investigation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in both academic and industrial settings.